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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the storage, stability, and
handling of Methyl Red sodium salt powder. This information is critical for ensuring the
integrity and performance of this widely used pH indicator in research, quality control, and
various laboratory applications.

Introduction

Methyl Red sodium salt (C1sH14N3NaO2) is the sodium salt of an azo dye that serves as a pH
indicator. It is a dark red crystalline powder that is soluble in water. Its distinct color change
from red at pH 4.4 to yellow at pH 6.2 makes it a valuable tool in titrations and microbiological
assays.[1][2][3] Maintaining the chemical integrity of the powder is paramount for accurate and
reproducible results.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl Red sodium salt powder is
presented in Table 1.
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Property Value References

Molecular Formula C1sH14N3NaO:2 [4115][6]

Molecular Weight 291.27 g/mol [4]

Appearance Red—bn.)wn or dark red Bl
crystalline powder

Melting Point 180 °C/ 356 °F [4]

Solubility Soluble in water [4]

Autoignition Temperature 450 °C /842 °F [4]

Storage and Handling Recommendations

Proper storage and handling are crucial to maintain

the stability of Methyl Red sodium salt

powder. The recommended conditions are summarized in Table 2.
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Condition Recommendation Rationale References

Store in a cool, dry

place. Some suppliers

recommend storage at

To prevent thermal
Temperature room temperature, ) [41718191
, ] degradation.
while others specify a
range of 2-30°C or

+5°C to +30°C.

i Store away from direct  To prevent
Light _ _ [10]
sunlight. photodegradation.

] ) The powder can be
Keep container tightly ]
o ) hygroscopic, and
Humidity closed in a dry and i [41051[7]
_ moisture can promote
well-ventilated place. ]
degradation.

o To prevent chemical
i ) Strong oxidizing _
Incompatible Materials reactions that could [4151[71[10]
agents.
degrade the dye.

Avoid dust formation. _ _
) ) To prevent inhalation
_ Avoid contact with
General Handling ) and ensure personal [41071
skin, eyes, and
) safety.
clothing.

Stability Profile

Methyl Red sodium salt powder is generally considered stable under normal storage
conditions.[4][5] Several safety data sheets state that the product is stable under
recommended storage conditions and that hazardous polymerization will not occur.[4][7] One
source indicates an indefinite shelf life if stored properly, while another suggests a shelf life of
60 months. However, quantitative data from long-term or accelerated stability studies on the
powder form are not readily available in the public domain.

Degradation Pathways
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While specific stability data for the powder is limited, studies on the degradation of Methyl Red
in solution provide insights into its potential degradation pathways. The primary mechanism of
degradation involves the cleavage of the azo bond (-N=N-). This can be initiated by various
factors, including microbial action or advanced oxidation processes.

The reductive cleavage of the azo bond is a common degradation pathway, leading to the
formation of aromatic amines. Key identified degradation products include:

e N,N-dimethyl-p-phenylenediamine
e 2-aminobenzoic acid (anthranilic acid)

A proposed degradation pathway for Methyl Red is visualized in the following diagram:

Proposed Degradation Pathway of Methyl Red

(Methyl Red Sodium Salt)

Azo Bond Cleavage
(Reductive)

Degradation Products

C\l,N-dimethyl—p—phenylenediamina (Z—aminobenzoic acid)

Click to download full resolution via product page

Caption: Proposed degradation pathway of Methyl Red.

Experimental Protocols for Stability Assessment
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While a specific, standardized protocol for testing the stability of Methyl Red sodium salt
powder is not widely published, a general workflow can be adapted from pharmaceutical
stability testing guidelines. The objective is to assess any changes in the physical and chemical
properties of the powder over time under various environmental conditions.

General Stability Testing Workflow

The following diagram illustrates a general workflow for a stability study of a chemical powder
like Methyl Red sodium salt.

General Workflow for Powder Stability Testing

4 Study Setup N
Define Stability Indicating Parameters
(e.g., Appearance, Purity, Moisture Content)
\/
Select Storage Conditions
(e.g., Long-term, Intermediate, Accelerated)
\4
(Establish Testing Tlmepoints)
- J
4 v Testing and Analysis N

Sample Powder at Each Timepoint

Perform Analytical Tests

Visual Appearance Purity Assay (e.g., HPLC) Moisture Content (e.g., Karl FischerD [Degradation Product Analysis)

- J

(" Data Eﬁ\luation

Evaluate Data and Trends

Determine Shelf-Life or Re-test Period
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Caption: General workflow for chemical powder stability testing.

Key Stability-Indicating Methods

The following analytical techniques are recommended for assessing the stability of Methyl Red
sodium salt powder:

¢ Visual Inspection: To assess any changes in color and physical appearance of the powder.

o High-Performance Liquid Chromatography (HPLC): To determine the purity of the dye and to
guantify any degradation products. A stability-indicating HPLC method should be developed
and validated to separate the intact dye from its potential degradation products.

e UV-Visible Spectroscopy: To monitor changes in the absorption spectrum of the dye, which
can indicate degradation. A shift in the maximum absorbance wavelength (Amax) or a
decrease in absorbance can be indicative of instability.

» Moisture Content Analysis (e.g., Karl Fischer Titration): To determine the water content of the
powder, as moisture can be a critical factor in the degradation of chemical substances.

e Mass Spectrometry (MS): Coupled with a separation technique like GC or LC, MS can be
used to identify the structure of any degradation products that may form.

Conclusion

Methyl Red sodium salt powder is a stable chemical when stored under the recommended
conditions of a cool, dry, and dark environment, away from incompatible materials such as
strong oxidizing agents. While quantitative stability data for the powder form is limited,
understanding the potential degradation pathways, primarily through the cleavage of the azo
bond, is essential for its proper use. For critical applications, it is recommended that users
perform their own stability assessments using appropriate analytical methods to ensure the
continued integrity and performance of the product throughout its intended shelf life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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